Cas no 477587-17-0 (Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro-)
477587-17-0 structure
Product Name:Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro-
CAS No:477587-17-0
MF:C7H5ClO3S
MW:204.630800008774
CID:327972
PubChem ID:7537656
Update Time:2025-04-19
Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro-
- 2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-CARBONYL CHLORIDE
- 2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride
- 2,3-DICHLORO-4-(4-METHYLPHENYL)-4-OXOBUT-2-ENOIC ACID
- 2H,3H-thieno[3,4-b][1,4]dioxine-5-carbonyl chloride
- MFCD08060538
- Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride,2,3-dihydro-
- DTXSID60428781
- 477587-17-0
-
- Inchi: 1S/C7H5ClO3S/c8-7(9)6-5-4(3-12-6)10-1-2-11-5/h3H,1-2H2
- InChI Key: ZHPVCHMDVVGUMV-UHFFFAOYSA-N
- SMILES: ClC(C1=C2C(=CS1)OCCO2)=O
Computed Properties
- Exact Mass: 203.96500
- Monoisotopic Mass: 203.9647929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- Density: 1.524
- Melting Point: 75 °C
- Boiling Point: 325°C at 760 mmHg
- Flash Point: 150.3°C
- Refractive Index: 1.595
- PSA: 63.77000
- LogP: 1.89830
Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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